Cas no 1690471-61-4 (2-Formamido-3,5-dimethylhexanoic acid)

• Product Name: 2-Formamido-3,5-dimethylhexanoic acid
• CAS No: 1690471-61-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5769132
• PubChem ID: 165523412
• Update Time: 2023-12-26

2-Formamido-3,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1690471-61-4
• 2-formamido-3,5-dimethylhexanoic acid
• EN300-1298748
• 2-Formamido-3,5-dimethylhexanoic acid

• Inchi： 1S/C9H17NO3/c1-6(2)4-7(3)8(9(12)13)10-5-11/h5-8H,4H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： FTHBJARCONTJMQ-UHFFFAOYSA-N
• SMILES： OC(C(C(C)CC(C)C)NC=O)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų